![molecular formula C9H10BrClF3N B6190350 2-[4-bromo-3-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride CAS No. 2639417-88-0](/img/no-structure.png)
2-[4-bromo-3-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride
Description
2-[4-bromo-3-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride, abbreviated as 2-BTPEA-HCl, is an organic compound with a molecular formula of C7H7BrF3N•HCl. It is a white crystalline solid with a melting point of 93-96 °C and a solubility of 0.1 g/ml in water. It is a versatile compound with various applications in research, drug synthesis and chemical synthesis.
Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[4-bromo-3-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride involves the reaction of 4-bromo-3-(trifluoromethyl)benzaldehyde with ethylamine followed by reduction of the resulting imine to yield the target compound.", "Starting Materials": [ "4-bromo-3-(trifluoromethyl)benzaldehyde", "ethylamine", "sodium borohydride", "hydrochloric acid", "diethyl ether", "water" ], "Reaction": [ "Step 1: Dissolve 4-bromo-3-(trifluoromethyl)benzaldehyde (1.0 equiv) in diethyl ether and add ethylamine (1.2 equiv) dropwise with stirring at room temperature.", "Step 2: Allow the reaction mixture to stir at room temperature for 24 hours.", "Step 3: Add sodium borohydride (1.2 equiv) to the reaction mixture and stir for an additional 2 hours.", "Step 4: Add hydrochloric acid to the reaction mixture to adjust the pH to 2-3.", "Step 5: Extract the product with diethyl ether and wash the organic layer with water.", "Step 6: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to yield the crude product.", "Step 7: Dissolve the crude product in hydrochloric acid and recrystallize to yield the pure 2-[4-bromo-3-(trifluoromethyl)phenyl]ethan-1-amine hydrochloride." ] } | |
CAS RN |
2639417-88-0 |
Molecular Formula |
C9H10BrClF3N |
Molecular Weight |
304.5 |
Purity |
95 |
Origin of Product |
United States |
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